Cas no 476298-62-1 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 476298-62-1
• MF: C₂₁H₁₇N₃O₅S
• MW: 423.441783666611
• CID: 6157836
• PubChem ID: 4304163
• Update Time: 2025-09-23

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• F0412-0284
• 476298-62-1
• Oprea1_138117
• AKOS003027709
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

• Inchi： 1S/C21H17N3O5S/c1-28-16-8-7-12(9-17(16)29-2)15-11-30-21(22-15)23-18(25)10-24-19(26)13-5-3-4-6-14(13)20(24)27/h3-9,11H,10H2,1-2H3,(H,22,23,25)
• InChI Key： MVBYEHLBBWDOCK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1NC(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 423.08889182g/mol
• Monoisotopic Mass: 423.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Introduction to N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 476298-62-1)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 476298-62-1, represents a complex molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further research and development in medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests potential applications in the design of novel therapeutic agents.

The compound's structure features a thiazole core, which is a well-known scaffold in drug discovery due to its versatility and biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a 3,4-dimethoxyphenyl group enhances its potential bioactivity by introducing hydrophobicity and electronic effects that can modulate receptor interactions. This makes the compound an attractive candidate for further exploration in the development of targeted therapies.

Furthermore, the incorporation of a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety into the molecular structure adds another layer of complexity and functionality. Isoindoline derivatives are known for their role in various biological processes and have been explored in the context of neuroprotective and anticancer agents. The dioxo group introduces electrophilic centers that can participate in further chemical modifications, allowing for the synthesis of analogs with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. These studies suggest that N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide may exhibit significant affinity for certain enzymes and receptors involved in disease pathways. This has spurred interest in synthesizing derivatives of this compound to optimize its pharmacological profile.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary results indicate that it may possess inhibitory effects on key enzymes implicated in inflammation and cancer progression. The thiazole ring is known to interact with heme groups in various proteins, potentially leading to modulation of their activity. Additionally, the dimethoxyphenyl group could influence binding interactions by providing steric and electronic modifications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of diverse substituents to fine-tune the biological activity.

The potential applications of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-is oindol -2 -yl)acetamide extend beyond traditional pharmaceutical uses. Its structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical assays. Researchers are also exploring its potential as a lead compound for drug discovery programs targeting neurological disorders and metabolic diseases.

The compound's stability under various conditions is another critical aspect that has been evaluated during its development. Studies on its photostability and chemical degradation suggest that it can be stored and handled under standard laboratory conditions without significant loss of activity. This stability is essential for both preclinical studies and potential future clinical trials.

Ethical considerations are paramount when conducting research involving novel chemical entities like N -4-( 3 , 4 -dimethoxyphenyl ) - 1 , 3 -thiazol - 2 - yl - 2 -( 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H - isoind ol - 2 - yl ) acetamide . Rigorous toxicological assessments are being performed to ensure safety before any move towards clinical applications. These assessments include acute toxicity tests, chronic exposure studies, and evaluations of potential long-term health effects.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on this compound. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace at which new therapeutic agents are developed. The interdisciplinary nature of this research underscores the importance of integrating knowledge from chemistry, biology, pharmacology, and computational science.

As our understanding of disease mechanisms continues to evolve，the demand for innovative therapeutic strategies increases。Compounds like N -4-( 3 , 4 -dimethoxyphenyl ) - 1 , 3 -thiazol - 2 - yl - 2 -( 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H isoind ol - 2 yl ) acetamide hold promise by offering new chemical scaffolds with unique biological activities。Future research will likely focus on optimizing synthetic routes，elucidating mechanisms of action，and exploring novel applications in medicine。